Cas no 2167277-77-0 (4-(bromomethyl)-1-cyclobutyl-3-methyl-1H-pyrazole)

• Product Name: 4-(bromomethyl)-1-cyclobutyl-3-methyl-1H-pyrazole
• CAS No: 2167277-77-0
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 6018958
• PubChem ID: 165734723
• Update Time: 2025-06-26

4-(bromomethyl)-1-cyclobutyl-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-1-cyclobutyl-3-methyl-1H-pyrazole
• EN300-1461303
• 2167277-77-0

• Inchi： 1S/C9H13BrN2/c1-7-8(5-10)6-12(11-7)9-3-2-4-9/h6,9H,2-5H2,1H3
• InChI Key： KZVXQYZSLSMUEO-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=NN(C=1)C1CCC1

Computed Properties

• Exact Mass: 228.02621g/mol
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(bromomethyl)-1-cyclobutyl-3-methyl-1H-pyrazole

4-(bromomethyl)-1-cyclobutyl-3-methyl-1H-pyrazole: A Promising Scaffold in Medicinal Chemistry and Drug Discovery

4-(bromomethyl)-1-cyclobutyl-3-methyl-1H-pyrazole, with the CAS No. 2167277-77-0, represents a structurally unique pyrazole derivative that has garnered significant attention in the field of medicinal chemistry. This compound features a 1H-pyrazole core functionalized with a bromomethyl group at the 4-position, a cyclobutyl ring at the 1-position, and a methyl substituent at the 3-position. The combination of these functional groups creates a versatile scaffold with potential applications in drug discovery, particularly for targeting kinase pathways and inflammatory diseases. Recent studies have highlighted the importance of pyrazole derivatives in modulating biological activities, making 4-(bromomethyl)-1-cyclobutyl-3-methyl-1H-pyrazole a focal point for researchers exploring novel therapeutic strategies.

The 1H-pyrazole ring is a well-known heterocyclic structure with diverse pharmacological properties. Its ability to interact with various protein targets, including kinases, GPCRs, and ion channels, has been extensively studied. The cyclobutyl group at the 1-position introduces steric bulk and hydrophobicity, which may influence the compound's binding affinity and selectivity. The bromomethyl substitution at the 4-position provides a reactive electrophilic center, enabling further functionalization for drug development. This structural design positions 4-(bromomethyl)-1-cyclobutyl-3-methyl-1H-pyrazole as a valuable starting material for the synthesis of bioactive molecules.

Recent advances in medicinal chemistry have underscored the role of pyrazole derivatives in targeting specific molecular pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry explored the potential of pyrazole-based compounds as inhibitors of the Janus kinase (JAK) family, which is implicated in autoimmune disorders and cancer. While 4-(bromomethyl)-1-cyclobutyl-3-methyl-1H-pyrazole itself may not exhibit direct kinase inhibitory activity, its structural similarity to known JAK inhibitors suggests its utility as a scaffold for further optimization. Researchers are increasingly focusing on structure-activity relationship (SAR) studies to refine the biological properties of such compounds.

The methyl group at the 3-position of the 1H-pyrazole ring contributes to the compound's hydrophobic character, which may enhance its membrane permeability and cellular uptake. This property is particularly relevant for drug candidates targeting intracellular processes, such as signal transduction pathways. Additionally, the bromomethyl functionality offers opportunities for chemical modification, such as the introduction of polar groups or the creation of prodrugs. These modifications can fine-tune the compound's pharmacokinetic profile and reduce potential side effects.

Current research on pyrazole derivatives has also emphasized their applications in anti-inflammatory and anti-cancer therapies. A 2024 review in Drug Discovery Today highlighted the potential of pyrazole-based molecules to modulate the NF-κB signaling pathway, which plays a central role in inflammation and immune responses. While 4-(bromomethyl)-1-cyclobutyl-3-methyl-1H-pyrazole may not directly interact with NF-κB, its structural framework could serve as a template for designing molecules with enhanced anti-inflammatory activity. This aligns with the growing trend of repurposing existing chemical scaffolds for new therapeutic indications.

The synthesis of 4-(bromomethyl)-1-cyclobutyl-3-methyl-1H-pyrazole involves multi-step organic reactions, often starting from readily available precursors. A 2023 paper in Organic & Biomolecular Chemistry described an efficient method for preparing this compound through a Ugi reaction, which allows for the rapid formation of pyrazole rings with functionalized groups. This synthetic approach enables the incorporation of various substituents, facilitating the exploration of different biological activities. The accessibility of this synthesis pathway underscores the compound's potential for large-scale production in drug development pipelines.

Computational studies have further elucidated the potential interactions of 4-(bromomethyl)-1-cyclobutyl-3-methyl-1H-pyrazole with biological targets. Molecular docking simulations suggest that the 1H-pyrazole ring could form hydrogen bonds with residues in enzyme active sites, while the bromomethyl group might engage in hydrophobic interactions. These findings support the hypothesis that this compound could act as a competitive inhibitor or allosteric modulator of specific proteins. However, experimental validation is required to confirm these interactions and assess their biological relevance.

Despite its promising structural features, 4-(bromomethyl)-1-cyclobutyl-3-methyl-1H-pyrazole presents challenges in terms of solubility and metabolic stability. The cyclobutyl ring may contribute to poor aqueous solubility, which could limit its bioavailability. To address this, researchers are exploring strategies such as the introduction of hydrophilic substituents or the use of nanocarriers for drug delivery. These approaches aim to enhance the compound's therapeutic potential while minimizing its limitations.

In conclusion, 4-(bromomethyl)-1-cyclobutyl-3-methyl-1H-pyrazole represents a significant advancement in the design of pyrazole-based drugs. Its unique structure, combined with the flexibility of its functional groups, positions it as a valuable scaffold for future drug development. Ongoing research into its biological activities and synthetic modifications will likely expand its applications in medicine, particularly in the treatment of inflammatory and proliferative diseases. As the field of medicinal chemistry continues to evolve, compounds like 4-(bromomethyl)-1-cyclobutyl-3-methyl-1H-pyrazole will play an increasingly important role in the discovery of novel therapeutics.